![molecular formula C20H26N2O B2405170 N-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethyl)cyclohexanecarboxamide CAS No. 852138-03-5](/img/structure/B2405170.png)
N-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethyl)cyclohexanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethyl)cyclohexanecarboxamide is a useful research compound. Its molecular formula is C20H26N2O and its molecular weight is 310.441. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis Methods and Chemical Properties
Researchers have developed various synthetic routes to create compounds related to "N-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethyl)cyclohexanecarboxamide", exploring their chemical properties and potential applications. For instance, Stevens et al. (1984) discussed the synthesis of a broad-spectrum antitumor agent, highlighting the process involving 5-diazoimidazole-4-carboxamide and alkyl isocyanates, leading to compounds with significant antitumor activity (Stevens et al., 1984). Similarly, Wang et al. (1997) explored new synthetic pathways to the antitumor drug temozolomide, underlining the importance of such synthetic advancements in developing effective cancer treatments (Wang et al., 1997).
Characterization and Structural Analysis
The characterization and structural analysis of derivatives have been a focal point of research. Özer et al. (2009) synthesized and characterized N-(arylcarbamothioyl)-cyclohexanecarboxamide derivatives, providing insights into their structural properties through elemental analyses, IR spectroscopy, and single crystal X-ray diffraction studies (Özer et al., 2009). Such detailed analyses are crucial for understanding the compound's potential applications in various fields.
Potential Medical and Biological Applications
Several studies have hinted at the potential medical and biological applications of these compounds. For example, compounds with similar structures have shown promising antitumor, antimicrobial, and antiallergic activities, suggesting that "this compound" could also have significant applications in these areas. Yoshida et al. (2005) synthesized benzothiazole derivatives that exhibited potent antitumor activities, indicating the potential of similar compounds in cancer therapy (Yoshida et al., 2005).
Electrochromic and Photoluminescence Properties
Compounds related to "this compound" have been studied for their electrochromic and photoluminescence properties, suggesting applications in materials science. Hsiao et al. (2013) synthesized electroactive polyamides with pendent carbazole groups, revealing their potential in creating strong and flexible films for various technological applications (Hsiao et al., 2013).
Properties
IUPAC Name |
N-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethyl)cyclohexanecarboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O/c23-20(15-6-2-1-3-7-15)21-13-14-10-11-19-17(12-14)16-8-4-5-9-18(16)22-19/h10-12,15,22H,1-9,13H2,(H,21,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWCYZXBYZAYLLW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C(=O)NCC2=CC3=C(C=C2)NC4=C3CCCC4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.